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Abstract

Strontium-82 (Sr-82), a radioisotope with a half-life of 25.34 days, is the parent isotope of
Rubidium-82 (Rb-82), a positron-emitting radionuclide with a very short half-life of 75 seconds.
The primary and well-established application of Sr-82 lies in its use in 82Sr/82Rb generators for
myocardial perfusion imaging using Positron Emission Tomography (PET). This established
technique provides valuable insights into cardiac blood flow, aiding in the diagnosis and
management of coronary artery disease. However, the scientific landscape is evolving, and
emerging applications of the 82Sr/82Rb generator system are extending its utility beyond
cardiology, notably into the realm of oncology. This technical guide provides a comprehensive
overview of the established and emerging applications of Strontium-82, with a focus on the
underlying scientific principles, experimental methodologies, and quantitative data. While
direct, novel applications of Sr-82 remain limited, the expanding use of its daughter isotope,
Rb-82, is opening new avenues for research and clinical practice.

The Core Application: The 82Sr/82Rb Generator in
Cardiac PET Imaging

The cornerstone of Strontium-82's role in science is its function as the parent radionuclide in
the 82Sr/82Rb generator system. This system provides a reliable, on-demand source of the
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short-lived positron emitter, Rubidium-82, for PET imaging. Myocardial perfusion imaging with
82Rb PET is a widely used and well-validated diagnostic tool

 To cite this document: BenchChem. [Strontium-82: Pioneering New Frontiers in Medical
Imaging and Beyond]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233234#emerging-applications-of-strontium-82-in-
science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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